Cas no 2229155-72-8 (3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid
• CAS No: 2229155-72-8
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5993621
• PubChem ID: 165667226
• Update Time: 2025-05-21

3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid
• EN300-1999471
• 2229155-72-8

• Inchi： 1S/C10H19NO4/c1-3-14-9(15-4-2)10(8(12)13)5-7(11)6-10/h7,9H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： FDNNIYHHNDBVFI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CC(C1)N)OCC

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid

3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid (CAS No. 2229155-72-8): A Comprehensive Overview

3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid, identified by its CAS number 2229155-72-8, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its cyclobutane core and functionalized with amino and diethoxymethyl groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

The< strong>3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid molecule exhibits a high degree of versatility, which is attributed to its reactive sites and the ability to undergo various chemical transformations. The presence of both an amino group and a diethoxymethyl moiety allows for diverse functionalization strategies, making it a versatile building block in medicinal chemistry. Researchers have explored its utility in the synthesis of peptidomimetics and other bioactive molecules, where the cyclobutane ring provides steric constraints that can mimic natural amino acid residues.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological disorders. The< strong>cyclobutane scaffold, as seen in 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid, has shown promise in this area due to its ability to cross the blood-brain barrier and interact with specific biological targets. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on enzymes involved in neuroinflammation and oxidative stress, which are key mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. The< strong>amino group further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

The< strong>diethoxymethyl substituent in 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid adds another layer of complexity to its chemical behavior. This group can participate in various reactions, including nucleophilic substitutions and eliminations, which are crucial for constructing more intricate molecular architectures. The ability to modify this moiety allows chemists to fine-tune the properties of the compound, such as solubility, stability, and bioavailability, making it an attractive candidate for drug discovery programs.

Synthetic methodologies for preparing 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid have been extensively studied and optimized. One common approach involves the reaction of cyclobutanone derivatives with diethylamine followed by carboxylation at the terminal carbon. This strategy leverages the reactivity of the carbonyl group and the nucleophilicity of diethylamine to form the desired product. Recent advancements in catalytic techniques have further improved the efficiency and selectivity of these reactions, enabling higher yields and cleaner reaction profiles.

The pharmacological profile of 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid has been investigated through both computational modeling and experimental studies. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this compound interacts with biological targets at the atomic level. These studies have revealed that the< strong>cyclobutane ring adopts specific conformations that enhance binding affinity to proteins involved in disease pathways. Additionally, the< strong>amino group plays a critical role in stabilizing interactions through hydrogen bonding networks.

In vitro experiments have further validated these findings by demonstrating the biological activity of 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid derivatives. For instance, certain analogs have exhibited inhibitory effects on kinases implicated in cancer progression, suggesting their potential as anticancer agents. Furthermore, their ability to modulate inflammatory responses has been explored in models of rheumatoid arthritis and other chronic inflammatory diseases. These findings underscore the therapeutic potential of this compound class and highlight its importance in drug discovery efforts.

The synthetic flexibility of 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid also makes it a valuable tool for exploring new chemical space. By modifying various functional groups within its structure, researchers can generate libraries of compounds with diverse properties. This approach is particularly useful for high-throughput screening campaigns aimed at identifying lead candidates for further development. The integration of automation technologies with traditional synthetic methods has accelerated this process, enabling faster identification of promising drug candidates.

The future prospects for 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid are promising, with ongoing research focusing on expanding its applications across different therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for designing more effective derivatives with improved pharmacokinetic profiles. Additionally, advances in biocatalysis offer new avenues for sustainable production methods that align with green chemistry principles. As our understanding of biological systems grows, so too does our ability to harness compounds like 3-amino-1-(diethoxymethyl)cyclobutane-1-carboxylic acid to address unmet medical needs.